(R)-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)methanol
Overview
Description
®-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)methanol is a chemical compound with a complex structure that includes a pyrimidine ring and a morpholine ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ®-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)methanol typically involves multiple steps, starting with the preparation of the pyrimidine ring and the morpholine ring separately. These rings are then combined through a series of chemical reactions. Common reagents used in these reactions include various catalysts and solvents to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production of ®-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)methanol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of advanced catalytic systems and continuous flow reactors to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
®-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)methanol can undergo various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.
Common Reagents and Conditions
Common reagents used in the reactions of ®-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)methanol include oxidizing agents, reducing agents, and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice are crucial in determining the outcome of these reactions.
Major Products
The major products formed from the reactions of ®-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)methanol depend on the type of reaction and the specific conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines.
Scientific Research Applications
®-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)methanol has a wide range of applications in scientific research, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with various biomolecules.
Medicine: Explored for its potential therapeutic properties and as a lead compound in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of ®-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)methanol involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to ®-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)methanol include other pyrimidine and morpholine derivatives, such as:
- ®-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)ethanol
- ®-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)amine
Uniqueness
The uniqueness of ®-(2-(4-methylmorpholin-2-yl)pyrimidin-4-yl)methanol lies in its specific structural features and the combination of the pyrimidine and morpholine rings. This unique structure imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.
Properties
CAS No. |
2230789-48-5 |
|---|---|
Molecular Formula |
C10H15N3O2 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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